5-Oxopiperazine-2-carboxylic acid hydrochloride
Overview
Description
5-Oxopiperazine-2-carboxylic acid hydrochloride is a chemical compound with the CAS Number 1922857-21-3 . It has a molecular weight of 180.59 and its IUPAC name is 5-oxopiperazine-2-carboxylic acid hydrochloride . The compound is typically stored at room temperature in an inert atmosphere .
Molecular Structure Analysis
The InChI code for 5-Oxopiperazine-2-carboxylic acid hydrochloride is1S/C5H8N2O3.ClH/c8-4-2-6-3 (1-7-4)5 (9)10;/h3,6H,1-2H2, (H,7,8) (H,9,10);1H . This code provides a textual representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
5-Oxopiperazine-2-carboxylic acid hydrochloride is a solid at room temperature .Scientific Research Applications
Comprehensive Analysis of 5-Oxopiperazine-2-carboxylic Acid Hydrochloride Applications
5-Oxopiperazine-2-carboxylic acid hydrochloride is a versatile compound with a variety of applications in scientific research. Below is a detailed analysis of its unique applications across different fields.
Drug Development: This compound plays a significant role in the pharmaceutical industry. It serves as a building block in the synthesis of various drugs. Its structure is particularly useful in creating novel therapeutic agents due to its ability to induce secondary structures in peptides . This characteristic is essential for the development of peptidomimetics, which are compounds that mimic the biological activity of peptides and can lead to new treatments for a range of diseases.
Organic Synthesis: In organic chemistry, 5-Oxopiperazine-2-carboxylic acid hydrochloride is used to introduce complexity and functionality to molecular frameworks. It is involved in reactions that form the backbone of many organic compounds, contributing to the synthesis of complex molecules with potential applications in medicinal chemistry and material science.
Peptide Chemistry: The compound is instrumental in peptide synthesis, where it can be used to alter peptide chains and influence the folding and stability of peptide-based structures. This is crucial for the study of protein-protein interactions and the design of peptide-based drugs.
Nanotechnology: Carboxylic acids, including 5-Oxopiperazine-2-carboxylic acid hydrochloride, find applications in nanotechnology. They can be used to modify the surface of nanoparticles, thereby altering their properties and interactions with biological systems. This modification is key in developing targeted drug delivery systems and diagnostic tools .
Colorimetric and Fluorogenic Responses: The compound has been utilized in developing assays that provide colorimetric and fluorogenic responses under physiological conditions. These assays are valuable in food science for detecting the presence of certain additives or contaminants .
Material Science: In material science, 5-Oxopiperazine-2-carboxylic acid hydrochloride contributes to the creation of new materials with unique properties. Its incorporation into polymers can result in materials with enhanced durability, flexibility, or specific interactions with other substances .
Analytical Chemistry: The compound’s unique structure allows it to be used as a standard or reagent in various analytical techniques. It can help in the quantification and identification of substances within a mixture, playing a critical role in quality control and research laboratories .
Educational and Research Tool: Lastly, 5-Oxopiperazine-2-carboxylic acid hydrochloride serves as an educational tool in academic settings. It is used to demonstrate chemical reactions and principles to students, as well as being a subject of study in advanced research projects to further understand its properties and potential applications .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it poses certain health hazards . Specific hazard statements associated with the compound include H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/clothing/eye protection, and following specific procedures in case of ingestion or skin/eye contact .
properties
IUPAC Name |
5-oxopiperazine-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O3.ClH/c8-4-2-6-3(1-7-4)5(9)10;/h3,6H,1-2H2,(H,7,8)(H,9,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDOSJCFGYLXAHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NCC(=O)N1)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Oxopiperazine-2-carboxylic acid hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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